N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide

• IUPAC Name: N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide
• InChI: InChI=1S/C10H16N2O2S2/c1-12(16(2,13)14)7-10-11-8-5-3-4-6-9(8)15-10/h3-7H2,1-2H3
• InChI Key: OFVILNXDUFBUQF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC2=C(S1)CCCC2)S(=O)(=O)C
• Molecular Formula: C10H16N2O2S2
• Molecular Weight: 260.4 g/mol

Description

N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide, also known as Methyl-TB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a sulfonamide derivative that has been shown to have a wide range of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide involves the selective inhibition of the dopamine transporter. This transporter is responsible for the reuptake of dopamine from the synaptic cleft, thereby regulating the levels of dopamine signaling in the brain. By inhibiting the activity of this transporter, N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide can increase the levels of dopamine in the synaptic cleft, leading to enhanced dopamine signaling.
Biochemical and Physiological Effects
N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide has been shown to have a wide range of biochemical and physiological effects. In addition to its selective inhibition of the dopamine transporter, this compound has also been shown to inhibit the activity of other neurotransmitter transporters, such as the norepinephrine transporter and the serotonin transporter. This broad range of activity makes N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide a valuable tool for investigating the role of neurotransmitter transporters in various biological processes.

Advantages and Limitations for Lab Experiments

One of the key advantages of using N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide in lab experiments is its high selectivity for the dopamine transporter. This allows researchers to selectively investigate the role of this transporter in dopamine signaling, without affecting other neurotransmitter systems. However, one limitation of this compound is its relatively low potency, which can make it difficult to achieve high levels of inhibition of the dopamine transporter.

Future Directions

There are several future directions for research on N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide. One potential area of investigation is the role of this compound in the regulation of dopamine signaling in various brain regions. Another area of interest is the potential therapeutic applications of N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide in the treatment of dopamine-related disorders, such as Parkinson's disease. Finally, further research is needed to optimize the potency and selectivity of N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide, in order to enhance its usefulness as a research tool.

Synthesis Methods

The synthesis of N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide involves the reaction of N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)amine with methanesulfonyl chloride. This reaction yields N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide as a white solid with a melting point of 120-121°C. The purity of the compound can be confirmed using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide has been widely used in scientific research as a tool for investigating various biological processes. One of the key applications of this compound is in the study of neurotransmitter transporters, which play a crucial role in regulating the levels of neurotransmitters in the brain. N-methyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylmethyl)methanesulfonamide has been shown to selectively inhibit the activity of the dopamine transporter, making it a valuable tool for investigating the role of this transporter in dopamine signaling.